Cas no 51600-24-9 (1-Naphthalenemethanamine,a-methyl-, hydrochloride (1:1), (aS)-)

• Product Name: 1-Naphthalenemethanamine,a-methyl-, hydrochloride (1:1), (aS)-
• CAS No: 51600-24-9
• MF: C₁₂H₁₄ClN
• MW: 207.699262142181
• MDL: MFCD07369797
• CID: 366582
• PubChem ID: 16217998
• Update Time: 2025-09-23

1-Naphthalenemethanamine,a-methyl-, hydrochloride (1:1), (aS)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenemethanamine,a-methyl-, hydrochloride (1:1), (aS)-
• (S)-(-)-1-(1-NAPHTHYL)ETHYLAMINE HYDROC&
• (S)-(?)-1-(1-Naphthyl)ethylamine hydrochloride
• (S)-(-)-1-(1-Naphthyl)ethylamine Hcl
• (S)-(-)-1-(1-NAPHTHYL)ETHYLAMINE HYDROCHLORIDE
• MFCD07369797
• (S)-(-)-1-(1-Naphthyl)ethylaminehydrochloride
• (1S)-1-naphthalen-1-ylethanamine;hydrochloride
• (S)-1-(Naphthalen-1-yl)ethanamine hydrochloride
• BCA60024
• (S)-(-)-1-(1-Naphthyl)ethylamine hydrochloride, 97%
• 51600-24-9
• DTXSID40965927
• F19297
• AS-48150
• CS-0343291
• 1-(Naphthalen-1-yl)ethan-1-amine--hydrogen chloride (1/1)
• (S)-(^')-1-(1-Naphthyl)ethylamine hydrochloride
• (S)-1-(Naphthalen-1-yl)ethanaminehydrochloride
• (1S)-1-(naphthalen-1-yl)ethan-1-amine hydrochloride
• AKOS027430467
• (S)-()-1-(1-Naphthyl)ethylamine hydrochloride

• MDL： MFCD07369797
• Inchi： 1S/C12H13N.ClH/c1-9(13)11-8-4-6-10-5-2-3-7-12(10)11;/h2-9H,13H2,1H3;1H/t9-;/m0./s1
• InChI Key： ZTNKTVBJMXQOBQ-FVGYRXGTSA-N
• SMILES： Cl.N[C@@H](C)C1C=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 207.08100
• Monoisotopic Mass: 207.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Melting Point: 253-257 °C (lit.)
• Boiling Point: 333.9°C at 760 mmHg
• Flash Point: 155.7°C
• PSA: 26.02000
• LogP: 4.36180
• Optical Activity: [α]20/D -5.2°, c = 1 in methanol

1-Naphthalenemethanamine,a-methyl-, hydrochloride (1:1), (aS)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335-H400
• Warning Statement： P261-P273-P305+P351+P338
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38

Additional information on 1-Naphthalenemethanamine,a-methyl-, hydrochloride (1:1), (aS)-

Comprehensive Guide to 1-Naphthalenemethanamine, a-methyl-, hydrochloride (1:1), (aS)- (CAS No. 51600-24-9)

1-Naphthalenemethanamine, a-methyl-, hydrochloride (1:1), (aS)- (CAS No. 51600-24-9) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This chiral amine derivative, characterized by its naphthalene backbone and methyl substitution, is widely utilized in asymmetric synthesis and drug development. Its unique stereochemistry ((aS)- configuration) makes it valuable for producing enantiomerically pure compounds, a growing demand in modern medicine.

The compound's hydrochloride salt form enhances its stability and solubility, making it suitable for various experimental conditions. Researchers often explore its role in synthesizing bioactive molecules, particularly in neurological and cardiovascular studies. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact, aligning with global sustainability goals.

Analytical techniques like HPLC and NMR spectroscopy are critical for verifying the purity and stereochemical integrity of 1-Naphthalenemethanamine, a-methyl-, hydrochloride (1:1), (aS)-. The compound's spectral data (e.g., IR, mass spectra) is frequently referenced in peer-reviewed journals, addressing common queries about its characterization. Its CAS No. 51600-24-9 serves as a universal identifier in chemical databases, facilitating accurate literature searches.

In drug discovery, this compound's scaffold is investigated for modulating G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. Its structural features mimic natural ligands, enabling targeted interactions—a key focus in AI-driven molecular design. Computational chemists frequently model its derivatives to predict binding affinities, addressing frequent search terms like "chiral amine drug candidates."

Handling 1-Naphthalenemethanamine, a-methyl-, hydrochloride (1:1), (aS)- requires adherence to standard laboratory protocols. While not classified as hazardous, proper storage (e.g., desiccated, room temperature) ensures longevity. Suppliers often provide certificates of analysis (CoA), a frequently searched document by quality control professionals.

The compound's nomenclature follows IUPAC guidelines, but alternative names like "(aS)-α-Methyl-1-naphthalenemethylamine hydrochloride" may appear in older literature—addressing SEO gaps for varied search terms. Patent databases reveal its use in catalytic asymmetric reactions, reflecting industry demand for efficient chiral auxiliaries.

Emerging applications include fluorescent probes development, leveraging the naphthalene group's photophysical properties. This intersects with trending searches on "small-molecule sensors." Future research may explore its metal-organic frameworks (MOFs) integration, a cutting-edge material science topic.